Cas no 1903079-41-3 (2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide)

• Product Name: 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• CAS No: 1903079-41-3
• MF: C₁₉H₂₃N₅O₂
• MW: 353.418223619461
• CID: 5991897
• PubChem ID: 92071876
• Update Time: 2025-05-19

2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• F6444-6657
• 1903079-41-3
• AKOS025335262
• 2-morpholin-4-yl-N-(2-phenylethyl)-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxamide
• 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide
• 2-morpholino-N-phenethyl-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxamide

• Inchi： 1S/C19H23N5O2/c25-19(20-7-6-15-4-2-1-3-5-15)24-13-16-12-21-18(22-17(16)14-24)23-8-10-26-11-9-23/h1-5,12H,6-11,13-14H2,(H,20,25)
• InChI Key： UXJMKPLLYCDZMT-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=C3C(CN(C(NCCC4C=CC=CC=4)=O)C3)=N2)CC1

Computed Properties

• Exact Mass: 353.18517499g/mol
• Monoisotopic Mass: 353.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide

Recent Advances in the Study of 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS: 1903079-41-3)

The compound 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS: 1903079-41-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrrolopyrimidine scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research briefing, we provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

Recent studies have focused on the synthesis and optimization of 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide, with particular emphasis on its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary data suggest that this compound exhibits potent inhibitory activity against specific kinase targets, making it a promising candidate for further development. Researchers have employed structure-activity relationship (SAR) studies to optimize its potency and selectivity, with encouraging results.

In addition to its kinase inhibitory properties, 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide has shown potential in modulating other biological pathways. For instance, recent in vitro and in vivo studies have demonstrated its ability to interfere with key cellular processes such as apoptosis and proliferation. These findings underscore the compound's versatility and its potential applicability in treating a range of pathological conditions. Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with its target proteins, offering a structural basis for its observed biological effects.

The pharmacokinetic and pharmacodynamic profiles of 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide have also been investigated in recent studies. Early-stage preclinical evaluations indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its progression into clinical trials. However, challenges such as bioavailability and potential off-target effects remain to be addressed. Ongoing research aims to refine the compound's formulation and delivery strategies to enhance its therapeutic efficacy and minimize adverse effects.

In conclusion, 2-(morpholin-4-yl)-N-(2-phenylethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS: 1903079-41-3) represents a promising molecule in the field of chemical biology and drug discovery. Its multifaceted biological activities, combined with its favorable pharmacokinetic properties, position it as a strong candidate for further development. Future research should focus on advancing the compound through preclinical and clinical stages, with the ultimate goal of translating these findings into novel therapeutic interventions. This briefing highlights the current state of knowledge and underscores the importance of continued investigation into this intriguing molecule.